Cas no 81741-97-1 (3-Thiophenecarboxylic acid, 4-amino-5-propyl-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-amino-5-propyl-, methyl ester
• CAS No: 81741-97-1
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 703215
• PubChem ID: 13286146
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, 4-amino-5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-amino-5-propyl-, methyl ester
• methyl 4-amino-5-propylthiophene-3-carboxylate
• 81741-97-1
• DTXSID30534782
• SCHEMBL3216608

• Inchi： 1S/C9H13NO2S/c1-3-4-7-8(10)6(5-13-7)9(11)12-2/h5H,3-4,10H2,1-2H3
• InChI Key： OEEDGYIGRJXIBU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(=C1CCC)N

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų